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Compound of Interest

Compound Name: 2',3'-Dideoxy-5-iodocytidine

Cat. No.: B15565798 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the preparation of a stock solution

of 2',3'-Dideoxy-5-iodocytidine, a nucleoside analog used in gene sequencing and as an

antibiotic, particularly against Mycobacterium.[1][2][3] Adherence to this protocol will ensure the

accurate and safe preparation of a stable stock solution for use in various research

applications.

Product Information
2',3'-Dideoxy-5-iodocytidine is a white to off-white solid compound.[1][4] Key quantitative

data and properties are summarized in the table below for easy reference.
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Property Value Citations

Molecular Formula C₉H₁₂IN₃O₃ [1][2][5]

Molecular Weight 337.11 g/mol [1][2][5]

CAS Number 114748-57-1 [1][2][5]

Appearance White to Off-white Solid [1][4]

Purity ≥95% - ≥97% [3][4]

Melting Point >156°C (decomposes) [4][6]

Solubility in DMSO 70 mg/mL (207.65 mM) [1][2]

Powder Storage 3 years at -20°C [1][2]

Safety Precautions and Handling
Before handling 2',3'-Dideoxy-5-iodocytidine, it is crucial to read the Safety Data Sheet (SDS)

and understand the potential hazards.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.[7]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid the formation and inhalation of dust and aerosols.[7][8][9]

Contact: Avoid direct contact with skin and eyes.[8][9] In case of accidental contact, rinse the

affected area thoroughly with water.[7]

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, regional, and national regulations.[8]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol details the preparation of a 10 mM stock solution of 2',3'-Dideoxy-5-iodocytidine
using Dimethyl Sulfoxide (DMSO) as the solvent. The high solubility in DMSO (up to 70 mg/mL)
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makes it an ideal solvent for this purpose.[1][2]

3.1. Materials and Equipment

2',3'-Dideoxy-5-iodocytidine powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath

3.2. Calculation of Required Mass and Volume

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM Stock Solution:

Mass (mg) = 10 mM x 1 mL x 337.11 g/mol = 3.37 mg

To calculate the volume of DMSO needed for a specific mass of the compound:

Volume (mL) = [Mass (mg) / Molecular Weight ( g/mol )] / Desired Concentration (mM)

Example Calculation for 1 mg of Compound:

Volume (mL) = [1 mg / 337.11 g/mol ] / 10 mM = 0.2966 mL

3.3. Step-by-Step Procedure
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Equilibration: Allow the vial of 2',3'-Dideoxy-5-iodocytidine powder to equilibrate to room

temperature before opening to prevent condensation, as the compound can be hygroscopic.

[1][4]

Weighing: Carefully weigh the desired amount of the powder (e.g., 3.37 mg for 1 mL of a 10

mM solution) and place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of high-purity DMSO to the tube containing the

powder. It is recommended to use newly opened DMSO, as hygroscopic DMSO can

negatively impact the solubility of the product.[1]

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (If Necessary): If the compound does not dissolve completely, place the tube in

an ultrasonic bath for 5-10 minutes.[1][2] Visually inspect the solution to ensure it is clear and

free of particulates.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, divide the stock solution

into smaller, single-use aliquots in sterile microcentrifuge tubes or cryovials.[10]

Storage and Stability
Proper storage is critical to maintain the stability and activity of the 2',3'-Dideoxy-5-
iodocytidine stock solution.

Storage Condition Shelf Life Citations

-20°C 1 month [1][2]

-80°C 6 months [1][2]

Light Protection: Store the aliquots protected from light. While not explicitly stated for this

specific cytidine analog, it is a recommended precaution for similar compounds.[10]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles by using single-use aliquots.[10]
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Visualizations
The following diagrams illustrate the experimental workflow and logical relationships involved in

the preparation of the 2',3'-Dideoxy-5-iodocytidine stock solution.
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Experimental Workflow

Start: Equilibrate Compound

1. Weigh Powder

2. Add DMSO

3. Vortex to Dissolve

Is Solution Clear?

4. Sonicate if Needed

No

5. Aliquot Solution

Yes

6. Store at -80°C or -20°C

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for stock solution preparation.
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Logical Relationships

{2',3'-Dideoxy-5-iodocytidine | MW: 337.11 | CAS: 114748-57-1}

Properties

Appearance: White Solid

Purity: ≥95%

Solvent

Type: DMSO (anhydrous)

Solubility: 70 mg/mL

Protocol Steps

Weighing

Dissolution

Sonication

Aliquoting

Storage & Stability

-80°C: 6 months

-20°C: 1 month

Protect from light

Safety

Use Fume Hood

Wear PPE

Avoid Contact

Click to download full resolution via product page

Caption: Key relationships for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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